![molecular formula C19H23N3O4S B2987820 N-(3-methyl-4-((3-(pyridin-2-yloxy)pyrrolidin-1-yl)sulfonyl)phenyl)propionamide CAS No. 1904356-78-0](/img/structure/B2987820.png)
N-(3-methyl-4-((3-(pyridin-2-yloxy)pyrrolidin-1-yl)sulfonyl)phenyl)propionamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-methyl-4-((3-(pyridin-2-yloxy)pyrrolidin-1-yl)sulfonyl)phenyl)propionamide” is a chemical compound. It contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the heteroatoms . This type of structure is widely used in medicinal chemistry for the treatment of human diseases .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyrrolidine ring, a pyridin-2-yloxy group, and a sulfonyl group . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . The spatial orientation of substituents can lead to different biological profiles of drug candidates .Scientific Research Applications
Synthesis and Anti-Inflammatory Activity
Research has explored the synthesis of analogs related to the compound , focusing on their potential anti-inflammatory activities. For instance, a study synthesized N-hydroxy methyl derivatives of similar compounds and evaluated their anti-inflammatory activity using the carrageenan-induced rat paw oedema method. Compounds containing pyrrolidine, phthalimide, and hydrazine moieties showed potent anti-inflammatory activity, indicating the therapeutic potential of these synthesized compounds in treating inflammation-related conditions (Rajasekaran, Sivakumar, & Jayakar, 1999).
Material Science Applications
In the field of material science, the compound has been used in the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These polymers exhibit remarkable properties such as high thermal stability, excellent solubility in organic solvents, and the ability to form transparent, flexible, and strong films. Such materials have potential applications in various high-performance and advanced engineering contexts (Liu et al., 2013).
Pharmacological Research
In pharmacological research, derivatives of the compound have been studied for their metabolic pathways and excretion profiles in preclinical models. For example, GDC-0449, a molecule with a similar structure, has been investigated for its absorption, distribution, metabolism, and excretion (ADME) in rats and dogs, revealing unique metabolic pathways via pyridine ring opening. This research provides valuable insights into the pharmacokinetics of such compounds, which is crucial for drug development processes (Yue et al., 2011).
Future Directions
properties
IUPAC Name |
N-[3-methyl-4-(3-pyridin-2-yloxypyrrolidin-1-yl)sulfonylphenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O4S/c1-3-18(23)21-15-7-8-17(14(2)12-15)27(24,25)22-11-9-16(13-22)26-19-6-4-5-10-20-19/h4-8,10,12,16H,3,9,11,13H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPNKAAZTUJTWMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC(=C(C=C1)S(=O)(=O)N2CCC(C2)OC3=CC=CC=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.